![molecular formula C9H6ClF3O2 B1425557 3-Chloro-4-(trifluoromethyl)phenylacetic acid CAS No. 1000568-54-6](/img/structure/B1425557.png)
3-Chloro-4-(trifluoromethyl)phenylacetic acid
Overview
Description
Scientific Research Applications
Photodecarboxylation Studies
In the field of photochemistry, CF3-substituted phenylacetic acids like 3-Chloro-4-(trifluoromethyl)phenylacetic acid have been shown to undergo efficient photodecarboxylation. This process results in the production of trifluoromethyltoluenes or trifluoromethylbenzyl alcohols, which are significant for their applications in creating benzylic carbanions (Burns & Lukeman, 2010).
Reactivity and Acidity Studies
A comparative study using Density Functional Theory (DFT) on halogen substituted phenylacetic acids, including this compound, has provided insights into their reactivity, acidity, and vibrational spectra. This research is crucial for understanding the molecular structure and chemical properties of these compounds (Srivastava et al., 2015).
Solid-Phase Peptide Synthesis
In the area of peptide synthesis, derivatives of phenylacetic acids have been utilized. For instance, a new method for preparing 4-(BOC-aminoacyloxymethyl)phenylacetic acids, which are important in solid-phase peptide synthesis, has been developed (Plaue & Heissler, 1987).
Synthesis and Application in Organic Chemistry
Several studies focus on the synthesis of phenylacetic acid derivatives and their applications in organic chemistry. This includes the development of new synthesis methods and the exploration of their reactivity and potential as intermediates in organic reactions. For example, the synthesis of 3-chloro-4-cyclopropylmethoxyphenylacetic acid and its use in pharmacological studies has been explored (Gaviraghi et al., 1977).
Electrochemical Studies
Electrochemical fluorination of alkyl phenylacetates, including compounds similar to this compound, has been studied. This research is significant for understanding the electrochemical behaviors and applications of these compounds (Ilayaraja et al., 2008).
Herbicidal and Plant Growth Studies
Research has also been conducted on the use of phenylacetic acids in agriculture, particularly their effect on plant growth and potential as herbicides. This includes studies on how chlorine substitution in phenylacetic acids influences their herbicidal activity (Pybus et al., 1958).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various enzymes and receptors in the body .
Mode of Action
It is known that the compound undergoes diolefination mediated by mono-n-protected amino acid ligands in the presence of ethyl acrylate, pd (oac) 2, khco 3, and t-amyl alcohol .
Biochemical Pathways
Similar compounds have been known to participate in various biochemical reactions, including suzuki–miyaura coupling .
Pharmacokinetics
The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
Similar compounds have been known to cause various physiological effects, including respiratory tract irritation and skin irritation .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 3-Chloro-4-(trifluoromethyl)phenylacetic acid . For instance, the compound should be stored at ambient temperature for optimal stability .
properties
IUPAC Name |
2-[3-chloro-4-(trifluoromethyl)phenyl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClF3O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMUKXNXYRHYNLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(=O)O)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClF3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.